Cas no 55474-90-3 ((4,6-dimethylpyrimidin-2-yl)cyanamide)

(4,6-Dimethylpyrimidin-2-yl)cyanamide is a heterocyclic organic compound featuring a pyrimidine core substituted with methyl groups at the 4 and 6 positions and a cyanamide functional group at the 2 position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its electron-rich pyrimidine ring enhances nucleophilic substitution potential, while the cyanamide group offers versatility for further functionalization. The compound's stability under standard conditions ensures consistent handling and storage. Applications include its use in the development of bioactive molecules, particularly as a precursor for heterocyclic scaffolds in medicinal chemistry. Its well-defined synthesis route and purity make it suitable for research and industrial applications requiring precise molecular control.
(4,6-dimethylpyrimidin-2-yl)cyanamide structure
55474-90-3 structure
Product Name:(4,6-dimethylpyrimidin-2-yl)cyanamide
CAS No:55474-90-3
MF:C7H8N4
MW:148.16522026062
MDL:MFCD00037479
CID:375865
Update Time:2025-06-07

(4,6-dimethylpyrimidin-2-yl)cyanamide Chemical and Physical Properties

Names and Identifiers

    • (4,6-dimethylpyrimidin-2-yl)cyanamide
    • Cyanamide,N-(4,6-dimethyl-2-pyrimidinyl)-
    • MDL： MFCD00037479
    • Inchi： 1S/C7H8N4/c1-5-3-6(2)11-7(10-5)9-4-8/h3H,1-2H3,(H,9,10,11)
    • InChI Key： IOQKVEQARXJQKM-UHFFFAOYSA-N
    • SMILES： N1C(NC#N)=NC(C)=CC=1C

Computed Properties

  • Exact Mass: 148.07504
  • Monoisotopic Mass: 148.074896
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61.6

Experimental Properties

  • Density: 1.221
  • Boiling Point: 299.4°C at 760 mmHg
  • Flash Point: 134.8°C
  • Refractive Index: 1.602
  • PSA: 61.6

(4,6-dimethylpyrimidin-2-yl)cyanamide Pricemore >>

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(4,6-dimethylpyrimidin-2-yl)cyanamide Suppliers

Amadis Chemical Company Limited
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(CAS:55474-90-3)(4,6-dimethylpyrimidin-2-yl)cyanamide
Order Number:A1164846
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 00:23
Price ($):212.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:55474-90-3)(4,6-dimethylpyrimidin-2-yl)cyanamide
A1164846
Purity:99%
Quantity:1g
Price ($):212.0
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